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Compound of Interest

Compound Name: Isoeuphorbetin

Cat. No.: B1515289 Get Quote

An In-depth Technical Guide to Isoeuphorbetin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isoeuphorbetin, a naturally

occurring dimeric coumarin. The document details its chemical properties, biological activities,

and potential therapeutic applications, with a focus on quantitative data and experimental

methodologies relevant to the scientific community.

Chemical and Physical Properties
Isoeuphorbetin, a member of the coumarin chemical family, is characterized by the following

properties:
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Property Value Citations

CAS Number 50886-61-8 [1][2][3]

Molecular Formula C₁₈H₁₀O₈ [1][2][3]

Molecular Weight 354.27 g/mol [1][3]

Synonyms
6,6',7,7'-Tetrahydroxy-5,8'-

bicoumarin
[3]

IUPAC Name

8-(6,7-dihydroxy-2-

oxochromen-5-yl)-6,7-

dihydroxychromen-2-one

[2]

Biological Activity and Therapeutic Potential
Initial research has identified Isoeuphorbetin as a compound of interest for its antiviral

properties. Specifically, it has been recognized as a potent inhibitor of the Hepatitis C virus

(HCV) protease.

Biological Target Activity Measurement Citations

HCV Protease Inhibitor IC₅₀: 3.63 µg/mL [1]

Further research is necessary to fully elucidate the mechanism of action and to explore its

potential against other viral proteases or biological targets. The inhibitory activity against HCV

protease suggests a potential scaffold for the development of novel antiviral therapeutics.

Experimental Protocols
Currently, detailed, publicly available experimental protocols specifically for Isoeuphorbetin
are limited. The primary cited study points to its isolation from Viola philippica and subsequent

evaluation of its HCV protease inhibitory activity. A generalized workflow for such a study is

presented below.

Plant Material
(Viola philippica)

Extraction
(e.g., Maceration with organic solvents) Crude Extract Chromatographic Separation

(e.g., Column Chromatography, HPLC) Isolation of Pure Compounds Structural Elucidation
(NMR, Mass Spectrometry) Identified Isoeuphorbetin HCV Protease

Inhibition Assay Determination of IC₅₀
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A generalized workflow for the isolation and bioactivity screening of natural products like

Isoeuphorbetin.

Signaling Pathways
The precise signaling pathways modulated by Isoeuphorbetin are not yet well-defined in

publicly accessible literature. Given its activity as an HCV protease inhibitor, its primary

mechanism of action is likely the direct enzymatic inhibition that disrupts the viral replication

cycle.
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Logical diagram illustrating the inhibitory effect of Isoeuphorbetin on the HCV replication

cycle.
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This guide will be updated as more research on Isoeuphorbetin becomes available.

Researchers are encouraged to consult the primary literature for in-depth experimental details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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